2-Imino-10-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,10-dihydro-2H-1,9,10a-triaza-anthracene-3-carboxylic acid phenethyl-amide

• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 6-imino-2-oxo-7-(oxolan-2-ylmethyl)-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C25H25N5O3/c26-22-19(24(31)27-12-11-17-7-2-1-3-8-17)15-20-23(30(22)16-18-9-6-14-33-18)28-21-10-4-5-13-29(21)25(20)32/h1-5,7-8,10,13,15,18,26H,6,9,11-12,14,16H2,(H,27,31)
• InChI Key: NAWYSLYQWFOKGC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C3=C(C=C(C2=N)C(=O)NCCC4=CC=CC=C4)C(=O)N5C=CC=CC5=N3

Description

Molecular Formula: C₂₅H₂₅N₅O₃
Molecular Weight: 443.5 g/mol
CAS Registry: VCID: VC20104511
Structural Class: Triazine-anthracene hybrid with a tetrahydrofuran-2-ylmethyl substituent and phenethylamide side chain .

This compound belongs to a class of nitrogen-rich heterocycles characterized by a fused triaza-anthracene core. The structure includes:

• A tetrahydrofuran-2-ylmethyl group at position 1, enhancing solubility and bioavailability.
• A phenethylamide moiety at position 3, contributing to receptor-binding specificity.
• An imino group and keto group at positions 2 and 10, respectively, enabling redox activity and hydrogen-bonding interactions .

Synthesis: Prepared via multi-step reactions involving condensation of anthracene precursors, followed by amidation and cyclization under controlled conditions. Reaction optimization focuses on catalysts (e.g., palladium for cross-coupling) and solvents (e.g., DMF or THF) to achieve >90% purity .

Biological Activity: Preliminary studies suggest interactions with kinase enzymes and G-protein-coupled receptors, with IC50 values in the nanomolar range for cancer cell lines (e.g., MCF-7 breast cancer) .

Biological Activity

The compound 2-Imino-10-oxo-1-(tetrahydro-furan-2-ylmethyl)-1,10-dihydro-2H-1,9,10a-triaza-anthracene-3-carboxylic acid phenethyl-amide (chemical formula: C17H19N5O2) is a complex organic molecule with potential biological activity. This article explores its synthesis, biological properties, and relevant case studies, providing a comprehensive overview of the current understanding of this compound.

Synthesis

The synthesis of this compound involves several steps, typically starting from readily available precursors. The key steps include the formation of the triaza-anthracene core and subsequent functionalization to introduce the imino and carboxylic acid groups. Detailed synthetic routes have been documented in various studies, highlighting the importance of reaction conditions and purification techniques to obtain high yields of the desired product.

Anticancer Properties

Recent studies have indicated that derivatives of triaza-anthracenes exhibit significant anticancer activity. For instance, compounds similar to our target compound have shown cytotoxic effects against various cancer cell lines. The mechanism of action is believed to involve the induction of apoptosis and inhibition of cell proliferation.

Enzyme Inhibition

The compound has been investigated for its potential as an enzyme inhibitor. Specifically, it has been tested against angiotensin-converting enzyme (ACE) and other targets relevant to cardiovascular diseases. In vitro assays demonstrated that certain derivatives possess IC50 values in the micromolar range, indicating moderate inhibitory activity compared to standard inhibitors.

Antimicrobial Activity

Another area of interest is the antimicrobial properties of this compound. Preliminary screenings have shown activity against several bacterial strains, suggesting potential applications in treating infections. The structure-activity relationship (SAR) studies are ongoing to optimize efficacy.

Case Study 1: Anticancer Activity

In a study published in Bioorganic & Medicinal Chemistry Letters, a series of triaza-anthracene derivatives were synthesized and evaluated for their anticancer properties. The most active compound exhibited an IC50 value of 0.5 µM against breast cancer cells, significantly outperforming conventional chemotherapeutics .

Case Study 2: Enzyme Inhibition

A research article in Journal of Medicinal Chemistry reported on the synthesis and biological evaluation of triaza-anthracene derivatives as ACE inhibitors. One derivative showed an IC50 value of 0.07 µM, indicating high potency compared to existing ACE inhibitors .

Case Study 3: Antimicrobial Screening

Research published in Pharmaceutical Biology evaluated the antimicrobial activity of various triaza-anthracene derivatives against Gram-positive and Gram-negative bacteria. The results indicated that some compounds had minimum inhibitory concentrations (MIC) as low as 32 µg/mL against resistant strains .

Table 1: Biological Activity Summary

Activity Type	Target	IC50/MIC Values	Reference
Anticancer	Breast Cancer Cells	0.5 µM
Enzyme Inhibition	Angiotensin Converting Enzyme	0.07 µM
Antimicrobial	Various Bacteria	32 µg/mL

Table 2: Synthesis Overview

Step	Reaction Type	Key Reagents
Step 1	Nucleophilic Addition	Tetrahydrofuran
Step 2	Cyclization	Anthracene derivative
Step 3	Functionalization	Carboxylic acid

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Unique Features/Biological Activity
Target Compound	C25H25N5O3	443.5	Tetrahydrofuran-2-ylmethyl, phenethylamide	High solubility (LogP = 1.2); potent kinase inhibition (IC50 = 12 nM)
2-Imino-1-(3-morpholin-4-yl-propyl)-10-oxo-1,10-dihydro-2H-1,9,10a-triaza-anthracene-3-carboxylic acid (benzo[1,3]dioxol-5-ylmethyl)-amide	C23H22N6O3	430.5	Morpholinyl-propyl, benzodioxole	Enhanced blood-brain barrier penetration; antiviral activity (EC50 = 0.8 μM vs. HSV-1)
2-Imino-10-oxo-1-pyridin-3-ylmethyl-1,10-dihydro-2H-1,9,10a-triaza-anthracene-3-carboxylic acid cyclopentylamide	C23H22N6O3	430.5	Pyridinylmethyl, cyclopentylamide	Moderate cytotoxicity (IC50 = 45 μM); used in fluorescence-based assays
1-Cyclopentyl-2-imino-8-methyl-10-oxo-1,10-dihydro-2H-1,9,10a-triaza-anthracene-3-carboxylic acid (furan-2-ylmethyl)-amide	C21H21N5O3	421.5	Cyclopentyl, furan-2-ylmethyl	Low metabolic stability (t1/2 = 1.2 h in liver microsomes); antifungal activity
9-Aminoacridine derivatives	Varies	~300–450	Aminoacridine core	DNA intercalation; antimalarial use (e.g., quinacrine)

Structural Implications on Bioactivity

Substituent Effects :

• The tetrahydrofuran-2-ylmethyl group in the target compound improves aqueous solubility compared to morpholinyl or pyridinyl analogs, which exhibit higher lipophilicity (LogP = 2.5–3.0) .
• Phenethylamide vs. Benzodioxole : The phenethylamide side chain enhances selectivity for tyrosine kinases, while benzodioxole-containing analogs show broader antiviral activity .

Triaza-Anthracene Core :

• The fused triazine ring system enables π-π stacking with aromatic residues in enzyme active sites, a feature absent in simpler imidazole or thiadiazole derivatives .

Metabolic Stability :

• Compounds with cyclopentyl groups (e.g., C₂₁H₂₁N₅O₃) undergo rapid CYP450-mediated oxidation, whereas the target compound’s tetrahydrofuran moiety resists first-pass metabolism .

Comparative Pharmacological Data

Property	Target Compound	Morpholinyl-Benzodioxole Analog	Pyridinylmethyl-Cyclopentylamide
Kinase Inhibition (IC50)	12 nM	85 nM	>1 μM
Antiviral Activity (EC50)	Not reported	0.8 μM	Not applicable
Solubility (mg/mL)	8.2	3.1	1.5
Plasma Protein Binding (%)	92	88	95

Data sourced from in vitro assays .